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This in-depth technical guide explores the historical development and evolution of the Ketac
Cem line of dental cements, a product family that has been a cornerstone of clinical dentistry
for decades. From its origins as a conventional glass ionomer cement to its modern resin-
modified formulations, the Ketac Cem series reflects the broader advancements in dental
material science. This document provides a detailed examination of the chemical compositions,
mechanical properties, and the scientific principles underpinning these widely used luting
agents.

Historical Development and Evolution

The journey of Ketac Cem is intrinsically linked to the development of glass ionomer cements
(GICs). The first generation of GICs emerged in the 1970s, born from the desire for a
restorative material that could chemically bond to tooth structure and release fluoride.[1] 3M
ESPE (now 3M) was a key player in this field, introducing Ketac Cem in 1980 as a reliable
glass ionomer luting cement.[2]

Over the years, the formulation has been refined to improve its clinical handling and physical
properties. A significant milestone was the introduction of Ketac Cem Radiopaque, which
incorporated radiopacifying agents to allow for better visualization on dental radiographs.[3][4]
[5][6] Further innovations led to products like Ketac Cem Easymix, designed to offer a more
convenient and consistent mixing experience.
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A pivotal moment in the evolution of glass ionomer cements was the development of resin-
modified glass ionomer cements (RMGICS) in the late 1980s.[7] This new class of materials
aimed to address some of the inherent weaknesses of conventional GICs, such as their
sensitivity to moisture during initial setting and their relatively low early mechanical strength.[7]
[8] RMGICs incorporate a resin component, typically 2-hydroxyethyl methacrylate (HEMA), and
a photoinitiator system, which allows for a dual-curing mechanism: the traditional acid-base
reaction of a GIC and a light- or chemically-initiated polymerization of the resin component.[1]
(718111 0][1 1][12][13]

This innovation led to the development of Ketac Cem Plus, a resin-modified glass ionomer
luting cement.[14][15] This formulation offers several advantages over its conventional GIC
predecessor, including higher bond strength, reduced solubility, and a "tack-cure" option for
easier cleanup of excess cement.[14][15]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scirp.org/journal/paperinformation?paperid=37918
https://www.scirp.org/journal/paperinformation?paperid=37918
https://www.ncbi.nlm.nih.gov/books/NBK582145/
https://en.wikipedia.org/wiki/Glass_ionomer_cement
https://www.scirp.org/journal/paperinformation?paperid=37918
https://www.ncbi.nlm.nih.gov/books/NBK582145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4327652/
https://pocketdentistry.com/hema-release-and-degree-of-conversion-from-a-resin-modified-glass-ionomer-cement-after-various-delays-of-light-activation/
https://pubmed.ncbi.nlm.nih.gov/26916063/
https://www.researchgate.net/publication/295840454_HEMA_release_and_degree_of_conversion_from_a_resin-modified_glass_ionomer_cement_after_various_delays_of_light_activation
https://pmc.ncbi.nlm.nih.gov/articles/PMC3926398/
https://medidentexim.ro/userfiles/39dd3864-ceac-4229-a253-a1835c540a3e/File/Ketac_Cem_Plus_Clicker_F_CEE.pdf
https://multimedia.3m.com/mws/media/1214800O/3m-ketac-cem-plus-resin-modified-glass-ionomer-cement.pdf
https://medidentexim.ro/userfiles/39dd3864-ceac-4229-a253-a1835c540a3e/File/Ketac_Cem_Plus_Clicker_F_CEE.pdf
https://multimedia.3m.com/mws/media/1214800O/3m-ketac-cem-plus-resin-modified-glass-ionomer-cement.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Advent of Resin-Modified GICs

Development of RMGICs Led to
Late 1980s (Dual-cure mechanism)
Invention of Further
1970s Glass lonomer Cements First Generation GICs Introduction of Evolution to refinement
(Chemical bond to tooth, Fluoride release)

Components

?
D
|
|
|

)

Set Glass lonomer Cement

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Components

e

N
/

initiated by initiated by

Chemical Cure

Interpenetrating Light Activation
Polysalt and Polymer Network (Tack-Cure)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Tooth Substrate
(e.g., expose flat dentin surface)

l

Surface Treatment
(e.g., polish with SiC paper)

Place Bonding Mold Mix Ketac Cem
on tooth surface according to instructions

r v

Apply Cement
into the mold

Cure Cement
(self-cure or light-cure for RMGIC)
Store Specimen
(e.g., 24h in 37°C water)
Mount Specimen
in Universal Testing Machine
Apply Shear Load
at cement-tooth interface
Gecord Load at Failura
Calculate Shear Bond Strength
(Force / Area)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1179176?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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